Cas no 1780565-59-4 (4-Fluoro-2-(3-methoxyphenyl)pyrrolidine)
4-Fluoro-2-(3-methoxyphenyl)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- EN300-745459
- 4-Fluoro-2-(3-methoxyphenyl)pyrrolidine
- 1780565-59-4
- Pyrrolidine, 4-fluoro-2-(3-methoxyphenyl)-
-
- Inchi: 1S/C11H14FNO/c1-14-10-4-2-3-8(5-10)11-6-9(12)7-13-11/h2-5,9,11,13H,6-7H2,1H3
- InChI Key: FITICTZUDJSPSF-UHFFFAOYSA-N
- SMILES: FC1CNC(C2C=CC=C(C=2)OC)C1
Computed Properties
- Exact Mass: 195.105942232g/mol
- Monoisotopic Mass: 195.105942232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- Density: 1.12±0.1 g/cm3(Predicted)
- Boiling Point: 288.8±40.0 °C(Predicted)
- pka: 8.12±0.10(Predicted)
4-Fluoro-2-(3-methoxyphenyl)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-745459-0.05g |
4-fluoro-2-(3-methoxyphenyl)pyrrolidine |
1780565-59-4 | 95.0% | 0.05g |
$1537.0 | 2025-03-11 | |
| Enamine | EN300-745459-0.1g |
4-fluoro-2-(3-methoxyphenyl)pyrrolidine |
1780565-59-4 | 95.0% | 0.1g |
$1610.0 | 2025-03-11 | |
| Enamine | EN300-745459-0.25g |
4-fluoro-2-(3-methoxyphenyl)pyrrolidine |
1780565-59-4 | 95.0% | 0.25g |
$1683.0 | 2025-03-11 | |
| Enamine | EN300-745459-0.5g |
4-fluoro-2-(3-methoxyphenyl)pyrrolidine |
1780565-59-4 | 95.0% | 0.5g |
$1757.0 | 2025-03-11 | |
| Enamine | EN300-745459-1.0g |
4-fluoro-2-(3-methoxyphenyl)pyrrolidine |
1780565-59-4 | 95.0% | 1.0g |
$1829.0 | 2025-03-11 | |
| Enamine | EN300-745459-2.5g |
4-fluoro-2-(3-methoxyphenyl)pyrrolidine |
1780565-59-4 | 95.0% | 2.5g |
$3585.0 | 2025-03-11 | |
| Enamine | EN300-745459-5.0g |
4-fluoro-2-(3-methoxyphenyl)pyrrolidine |
1780565-59-4 | 95.0% | 5.0g |
$5304.0 | 2025-03-11 | |
| Enamine | EN300-745459-10.0g |
4-fluoro-2-(3-methoxyphenyl)pyrrolidine |
1780565-59-4 | 95.0% | 10.0g |
$7866.0 | 2025-03-11 |
4-Fluoro-2-(3-methoxyphenyl)pyrrolidine Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 4-Fluoro-2-(3-methoxyphenyl)pyrrolidine
Comprehensive Overview of 4-Fluoro-2-(3-methoxyphenyl)pyrrolidine (CAS No. 1780565-59-4): Properties, Applications, and Research Insights
The compound 4-Fluoro-2-(3-methoxyphenyl)pyrrolidine (CAS No. 1780565-59-4) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and chemical research. This fluorinated pyrrolidine derivative combines a methoxyphenyl moiety with a pyrrolidine ring, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, given the increasing demand for fluorinated compounds in modern therapeutics.
One of the key reasons for the growing interest in 4-Fluoro-2-(3-methoxyphenyl)pyrrolidine is its relevance to central nervous system (CNS) drug development. The fluorine atom enhances metabolic stability and bioavailability, while the methoxyphenyl group contributes to ligand-receptor interactions. These properties align with current trends in precision medicine and targeted therapy, where researchers seek compounds with optimized pharmacokinetic profiles. Recent studies have explored its potential as a precursor for dopamine receptor modulators, a hot topic in neurodegenerative disease research.
From a synthetic chemistry perspective, CAS 1780565-59-4 represents an excellent example of structure-activity relationship (SAR) optimization. The strategic placement of the fluoro substituent at the 4-position of the pyrrolidine ring creates stereochemical diversity that can influence biological activity. This characteristic has made it valuable for medicinal chemistry projects focusing on GPCR-targeted drugs, particularly in the development of next-generation antidepressants and cognitive enhancers.
The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, make it suitable for blood-brain barrier penetration studies. These attributes are crucial for addressing one of the most challenging aspects of CNS drug design, explaining why 4-Fluoro-2-(3-methoxyphenyl)pyrrolidine frequently appears in patent literature related to neurological disorders. Its molecular weight and polar surface area also fall within the desirable range for oral drug candidates, according to Lipinski's rule of five.
In the context of green chemistry initiatives, researchers are investigating more sustainable synthetic routes to 1780565-59-4. The pharmaceutical industry's shift toward environmentally friendly processes has led to innovations in catalytic fluorination methods that could reduce the ecological footprint of producing such fluorinated intermediates. This aligns with broader industry trends toward sustainable API manufacturing and green synthesis protocols.
Analytical characterization of 4-Fluoro-2-(3-methoxyphenyl)pyrrolidine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's distinct spectroscopic fingerprints facilitate quality control in research settings, particularly for laboratories focusing on high-throughput screening of potential drug candidates. These analytical aspects are critical for ensuring reproducibility in preclinical studies and lead optimization workflows.
Looking ahead, the scientific community anticipates expanded applications for CAS 1780565-59-4 in fragment-based drug discovery and combinatorial chemistry. Its modular structure allows for diverse structure-activity exploration, making it valuable for library synthesis in pharmaceutical R&D. As the demand for novel chemical entities continues to grow in drug development pipelines, 4-Fluoro-2-(3-methoxyphenyl)pyrrolidine is poised to remain an important tool for medicinal chemists addressing unmet medical needs.
1780565-59-4 (4-Fluoro-2-(3-methoxyphenyl)pyrrolidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)